Cas no 20345-62-4 (2-Butenoic acid,2-(diethoxyphosphinyl)-, ethyl ester)

• Product Name: 2-Butenoic acid,2-(diethoxyphosphinyl)-, ethyl ester
• CAS No: 20345-62-4
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• CID: 272219
• PubChem ID: 89321
• Update Time: 2025-04-19

2-Butenoic acid,2-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-(diethoxyphosphinyl)-, ethyl ester
• TRIETHYL 2-PHOSPHONOCROTONATE
• ethyl 2-(diethoxyphosphinyl)but-2-enoate
• Triethyl 4-phosphonocrotonate
• UNII-LDZ2K3Y3H4
• ethyl 2-(diethoxyphosphoryl)but-2-enoate
• DTXSID10942503
• NS00050886
• ethyl 2-diethoxyphosphorylbut-2-enoate
• 20345-62-4
• LDZ2K3Y3H4
• Ethyl 2-(diethoxyphosphinyl)-2-butenoate
• EINECS 243-748-5

• Inchi： 1S/C10H19O5P/c1-5-9(10(11)13-6-2)16(12,14-7-3)15-8-4/h5H,6-8H2,1-4H3
• InChI Key： LKGVVQTVNFFWAT-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)=CC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.097
• Monoisotopic Mass: 250.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Yellowish liquid2. density (g/ml, 25/4 ℃)
• Density: 1,13 g/cm3
• Boiling Point: 133-135°C 0,4mm
• Flash Point: >110°C
• Refractive Index: 1.444
• PSA: 71.64000
• LogP: 2.37180

2-Butenoic acid,2-(diethoxyphosphinyl)-, ethyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Safety Term：S24/25